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Compound of Interest

Compound Name: Iodoethane-1-D1

Cat. No.: B3044163 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions, handling

protocols, and emergency procedures for Iodoethane-1-D1. Due to its hazardous properties,

strict adherence to these guidelines is essential to ensure personnel safety and experimental

integrity.

Hazard Identification and Classification
Iodoethane-1-D1 is a hazardous chemical that poses multiple risks. It is a flammable liquid and

vapor, harmful if swallowed, and causes significant skin and eye irritation.[1] Furthermore, it

may cause allergic skin reactions, respiratory irritation, and allergy or asthma-like symptoms if

inhaled.[1][2] There is also suspicion that it may cause genetic defects.[1] Long-term or

repeated exposure, particularly if swallowed, can cause damage to the thyroid.
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Iodoethane-1-D1

Primary Hazards

Iodoethane-1-D1

Flammable
(Liquid & Vapor)

Acute Toxicity
(Oral, Dermal, Inhalation) Skin & Eye Irritant Respiratory & Skin Sensitizer Suspected Mutagen Specific Target Organ Toxicity

(Thyroid)
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Table 1: GHS Hazard and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3044163?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Description

Hazard H226 Flammable liquid and vapor.

H302 Harmful if swallowed.[2]

H315 Causes skin irritation.[2]

H317
May cause an allergic skin

reaction.[2]

H319
Causes serious eye irritation.

[2]

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[2]

H335
May cause respiratory

irritation.[2]

H341
Suspected of causing genetic

defects.

H372

Causes damage to organs

(Thyroid) through prolonged or

repeated exposure if

swallowed.

Precautionary P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[3]

P261
Avoid breathing vapors, mist,

or spray.[2][3]

P280

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[2][3]

P304+P340 IF INHALED: Remove person

to fresh air and keep
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comfortable for breathing.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P405 Store locked up.[2]

Physical and Chemical Properties
Iodoethane-1-D1 is a colorless, flammable liquid that may discolor upon exposure to light.[4][5]

It is sensitive to both light and moisture.[2] Its vapors are heavier than air and can form

explosive mixtures with air at elevated temperatures.[2]

Table 2: Physical and Chemical Data for Iodoethane-1-D1

Property Value

Molecular Formula C₂H₄DI[6]

Molecular Weight 156.97 g/mol [4][6][7]

Appearance Colorless liquid[4]

Boiling Point 69-73 °C

Melting Point -108 °C

Density 1.974 g/mL at 25 °C

Flash Point 72 °C (closed cup)[8]

Solubility in Water 4 g/L (at 20 °C)[5]

Stability
Stable, but decomposes in light and air.[4][5]

Often stabilized with copper.[8][9]

Experimental Protocols: Safe Handling and Storage
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A rigorous and methodical approach is required when handling Iodoethane-1-D1. The

following workflow outlines the critical steps for its safe use in a laboratory setting.

Detailed Methodologies:

Preparation:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including double-

layered nitrile gloves, chemical safety goggles, and a flame-retardant lab coat.[2][3]

Engineering Controls: All work must be conducted in a certified chemical fume hood to

ensure adequate ventilation.[2] The work area must be free of ignition sources such as

open flames, hot surfaces, and sparks.[3] All electrical equipment should be explosion-

proof.[3]

Static Discharge: Take precautionary measures against static discharge.[2] Ensure that

containers and receiving equipment are properly grounded and bonded.[3]

Handling:

Avoid all personal contact, including inhalation of vapors and direct contact with skin and

eyes.[3]

Use non-sparking tools when handling the compound.[3]

Keep containers securely sealed when not in use to prevent the release of vapors and

exposure to light and moisture.[3]

Storage:

Store Iodoethane-1-D1 in a tightly closed, original container in a cool, dry, and well-

ventilated area designated for flammable liquids.[2][3]

The storage area should be locked and accessible only to authorized personnel.[2]

Protect from light, moisture, heat, and ignition sources.[2][4]

It is incompatible with strong bases, magnesium, and strong oxidizing agents.[4]
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Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Table 3: First-Aid Measures

Exposure Route Action

Inhalation

Remove the victim to fresh air immediately. If

breathing is difficult or respiratory symptoms

occur, call a POISON CENTER or physician.[2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of

water/shower. Consult a physician if irritation or

a rash develops.[2]

Eye Contact

Rinse cautiously with plenty of water for several

minutes. Remove contact lenses if present and

easy to do so. Continue rinsing and immediately

call an ophthalmologist.[2]

Ingestion

Do NOT induce vomiting. Have the victim

immediately drink water (two glasses at most).

Call a POISON CENTER or physician.[2]

Spill Response:

Evacuate the danger area and remove all ignition sources.[2][3]

Ensure adequate ventilation. Avoid breathing vapors.[2]

Prevent the spill from entering drains.[2]

Contain and absorb the spill with an inert, liquid-absorbent material (e.g., Chemizorb,

vermiculite).[2][3]

Collect the absorbed material into a suitable, sealed container for flammable waste and

dispose of it properly.[2][3]
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Fire Fighting:

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective

clothing.[2]

Combustion may produce hazardous gases such as carbon oxides and hydrogen iodide.[1]

[2]

Toxicity Data
The following data highlights the acute toxicity of the compound.

Table 4: Acute Toxicity Values for Iodoethane

Route Organism LD50 Reference

Intraperitoneal Rat 330 mg/kg [4]

Subcutaneous Mouse 1000 mg/kg [4]

Intraperitoneal Guinea Pig 322 mg/kg [4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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